Cas no 51318-79-7 (Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]-)
51318-79-7 structure
Product Name:Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]-
CAS No:51318-79-7
MF:C19H22O7
MW:362.373786449432
CID:381318
PubChem ID:314875
Update Time:2025-04-19
Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]-
- 1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]ethanone
- AC1L7QI0
- NSC235167
- NSC-235167
- 51318-79-7
- DTXSID20310996
-
- Inchi: 1S/C19H22O7/c1-11(20)12-7-14(21-2)19(15(8-12)22-3)26-13-9-16(23-4)18(25-6)17(10-13)24-5/h7-10H,1-6H3
- InChI Key: MOPJOVBACQQEMS-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=C(C=1)OC)OC)OC)C1C(=CC(C(C)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 362.13656
- Monoisotopic Mass: 362.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.4Ų
Experimental Properties
- Density: 1.163
- Boiling Point: 470.4°C at 760 mmHg
- Flash Point: 205.1°C
- Refractive Index: 1.529
- PSA: 72.45
- LogP: 3.72450
Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
51318-79-7 (Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]-) Related Products
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